4-(((1-(Benzofuran-2-carbonyl)piperidin-4-yl)methoxy)methyl)benzonitrile

• IUPAC Name: 4-[[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]methoxymethyl]benzonitrile
• InChI: InChI=1S/C23H22N2O3/c24-14-17-5-7-18(8-6-17)15-27-16-19-9-11-25(12-10-19)23(26)22-13-20-3-1-2-4-21(20)28-22/h1-8,13,19H,9-12,15-16H2
• InChI Key: RXVUUDAXWHEQFN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1COCC2=CC=C(C=C2)C#N)C(=O)C3=CC4=CC=CC=C4O3
• Molecular Formula: C23H22N2O3
• Molecular Weight: 374.4 g/mol

Description

Chemical Reactions Analysis

While the search results did not provide specific chemical reactions involving this compound, it’s worth noting that piperidones, which are related to this compound, have been synthesized in a variety of reactions involving catalysts such as Ultrasound-Na2CO3, DIBAL-H, DABCO, NaHCO3, I2, BPH, Na/EtOH, K2CO3, TFA, TFSA, Et3N, Zn-Hg/HCl, Rh (acac) (C2H4)2, and NaOEt.

Scientific Research Applications

Sigma Receptor Ligands

• Research on spiropiperidines, including benzofuran derivatives, has shown their efficacy as high-affinity and subtype-selective σ-receptor ligands. These compounds, with variations in the substituent at the nitrogen atom and the group in position 3, display significant affinity for σ1 vs σ2 receptors, making them potential candidates for neuroscience research (Maier & Wünsch, 2002).

Liquid Crystalline Behavior and Photo-Physical Properties

• Benzofuran derivatives have been synthesized and evaluated for their liquid crystalline behavior and photo-physical properties. The compounds, featuring a bent-core structure, exhibit interesting phases like nematic and orthorhombic columnar phases, indicating their potential for use in material sciences (Ahipa et al., 2014).

Antimicrobial Activity

• Certain benzofuran-carbonitrile compounds, synthesized through specific reactions, have shown promising antimicrobial activities. These compounds could be significant in the development of new antimicrobial agents (Okasha et al., 2022).

Electrolyte Additives in Lithium Ion Batteries

• Benzonitrile derivatives have been investigated as novel electrolyte additives for high-voltage lithium-ion batteries. Their incorporation significantly improves the cyclic stability of the battery, highlighting their importance in battery technology (Huang et al., 2014).

Synthesis of Novel Organic Compounds

• Benzofuran derivatives have been utilized in the synthesis of various organic compounds. These synthetic processes lead to the formation of complex molecules with potential applications in medicinal chemistry and organic synthesis (El-Agrody et al., 2002).